Gymnoside I

• Molecular Formula: C21H30O11
• Molecular Weight: 458.5 g/mol
• IUPAC Name: (3R)-3-hydroxy-5-methyl-3-[[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methoxycarbonyl]hexanoic acid
• InChI: InChI=1S/C21H30O11/c1-11(2)7-21(29,8-15(23)24)20(28)30-10-12-3-5-13(6-4-12)31-19-18(27)17(26)16(25)14(9-22)32-19/h3-6,11,14,16-19,22,25-27,29H,7-10H2,1-2H3,(H,23,24)/t14-,16-,17+,18-,19-,21-/m1/s1
• InChI Key: PYJUFJBNDQMBDO-XSEUIGDCSA-N
• Isomeric SMILES: CC(C)C[C@@](CC(=O)O)(C(=O)OCC1=CC=C(C=C1)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O
• Canonical SMILES: CC(C)CC(CC(=O)O)(C(=O)OCC1=CC=C(C=C1)OC2C(C(C(C(O2)CO)O)O)O)O

Description

Gymnoside I is a glycosidoxybenzyl 2-isobutylmalic acid, a type of glycoside derived from the tubers of Gymnadenia conopsea, a plant from the Orchidaceae family . This compound has shown significant antiallergic activity in passive cutaneous allergic reaction tests in mice .

Preparation Methods

Gymnoside I can be synthesized through the hydrolysis of militarine, another glycoside found in the same plant . The hydrolysis process involves alkaline conditions and purification using semi-preparative liquid chromatography

Chemical Reactions Analysis

Gymnoside I undergoes several types of chemical reactions, including:

Hydrolysis: This reaction breaks down this compound into its constituent sugars and aglycone parts under alkaline conditions.

Glycosylation: This reaction involves the addition of sugar moieties to this compound, forming glycosylated derivatives.

Common reagents used in these reactions include alkaline solutions for hydrolysis and oxidizing agents for oxidation reactions. The major products formed from these reactions are the hydrolyzed and oxidized derivatives of this compound.

Scientific Research Applications

Gymnoside I has a wide range of scientific research applications:

Chemistry: It is used as a model compound to study glycoside reactions and their mechanisms.

Biology: This compound is studied for its antiallergic properties and its potential to modulate immune responses.

Medicine: Research is ongoing to explore its potential in treating asthma, neurasthenia, and chronic hepatitis.

Industry: This compound is being investigated for its potential use in developing new pharmaceuticals and therapeutic agents.

Mechanism of Action

The mechanism by which Gymnoside I exerts its effects involves its interaction with specific molecular targets and pathways. It has been shown to modulate immune responses, particularly in allergic reactions, by inhibiting the release of histamines and other inflammatory mediators . The exact molecular targets and pathways are still under investigation, but its antiallergic activity is well-documented .

Comparison with Similar Compounds

Gymnoside I is similar to other glycosides such as gymnoside II, gymnoside III, and grammatophylloside C . These compounds share similar glycosidic structures but differ in their specific aglycone parts and biological activities. This compound is unique in its potent antiallergic activity, which is more pronounced compared to its analogs .